Cas no 133804-87-2 (L-threo-Pentitol,2-(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)-1,4-anhydro-2,3-dideoxy-)

• Product Name: L-threo-Pentitol,2-(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)-1,4-anhydro-2,3-dideoxy-
• CAS No: 133804-87-2
• MF: C₁₀H₁₃N₅O₃
• MW: 251.241921186447
• CID: 175613
• PubChem ID: 135538639
• Update Time: 2025-04-19

L-threo-Pentitol,2-(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)-1,4-anhydro-2,3-dideoxy- Chemical and Physical Properties

Names and Identifiers

• L-threo-Pentitol,2-(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)-1,4-anhydro-2,3-dideoxy-
• 2-amino-9-[(3R,5R)-5-(hydroxymethyl)oxolan-3-yl]-3H-purin-6-one
• carbocyclic 3'-oxa-2',3'-dideoxyguanosine
• 2-(2-amino-6-oxo-3,6-dihydro-9H-purin-9-yl)-1,4-anhydro-2,3-dideoxy-L-threo-pentitol
• CODDG
• Iso-ddG
• 133804-87-2
• SCHEMBL9680826
• Ro 24-5671
• 2-amino-9-[(3R,5R)-5-(hydroxymethyl)oxolan-3-yl]-1H-purin-6-one
• (3R-cis)-2-Amino-1,9-dihydro-9-[tetrahydro-5-(hydroxymethyl)-3-furanyl]-6H-purin-6-one
• L-threo-Pentitol, 2-(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)-1,4-anhydro-2,3-dideoxy-
• DTXSID40158377
• 2-amino-9-[(3R,5R)-5-(hydroxymethyl)tetrahydrofuran-3-yl]-1H-purin-6-one
• Carbocyclic 3/'-oxa-2/',3/'-dideoxyguanosine
• CHEMBL309913

• Inchi： 1S/C10H13N5O3/c11-10-13-8-7(9(17)14-10)12-4-15(8)5-1-6(2-16)18-3-5/h4-6,16H,1-3H2,(H3,11,13,14,17)/t5-,6-/m1/s1
• InChI Key： PBBIOTZCKPNHNV-PHDIDXHHSA-N
• SMILES： O1C[C@@H](C[C@@H]1CO)N1C=NC2C(NC(N)=NC1=2)=O

Computed Properties

• Exact Mass: 251.10199
• Monoisotopic Mass: 251.10183929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 119.31